Cas no 89837-28-5 (2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-)

• Product Name: 2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-
• CAS No: 89837-28-5
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 587674
• PubChem ID: 71326446
• Update Time: 2025-04-19

2-Naphthalenecarbonitrile, 7-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-
• 7-methoxy-5-methylnaphthalene-2-carbonitrile
• 89837-28-5
• DTXSID60755645

• Inchi： 1S/C13H11NO/c1-9-5-12(15-2)7-11-6-10(8-14)3-4-13(9)11/h3-7H,1-2H3
• InChI Key： NGWKLSZBUPBTHX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C2C=CC(C#N)=CC2=C1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų